(3,5-Difluorophenyl)(phenyl)methanamine

• Molecular Formula: C13H11F2N
• Molecular Weight: 219.23 g/mol
• IUPAC Name: (3,5-difluorophenyl)-phenylmethanamine
• InChI: InChI=1S/C13H11F2N/c14-11-6-10(7-12(15)8-11)13(16)9-4-2-1-3-5-9/h1-8,13H,16H2
• InChI Key: LIKYPCZQVAVWPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC(=CC(=C2)F)F)N

Description

(3,5-Difluorophenyl)(phenyl)methanamine is a fluorinated aromatic methanamine derivative characterized by a central methanamine group (-CH₂NH₂) bonded to two aryl rings: a phenyl group and a 3,5-difluorophenyl group. The 3,5-difluorophenyl substituent introduces electron-withdrawing fluorine atoms at meta positions, influencing the compound’s electronic properties, solubility, and intermolecular interactions.

Comparison with Similar Compounds

Key Compounds for Comparison:

(3,5-Dimethylphenyl)(phenyl)methanamine

(3-Fluoro-5-methylphenyl)(phenyl)methanamine

(3,5-Bis(trifluoromethyl)phenyl)(phenyl)methanamine

(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)(3,5-difluorophenyl)methanamine

(3-Chlorophenyl)(3,4-difluorophenyl)methanamine

Table 1: Substituent Effects on Physicochemical Properties

Compound	Substituents	Key Interactions	Potential Applications
(3,5-Difluorophenyl)(phenyl)methanamine	3,5-F₂C₆H₃, C₆H₅	F...H–C H-bonding, π-stacking	Pharmaceuticals, materials science
(3,5-Dimethylphenyl)(phenyl)methanamine	3,5-(CH₃)₂C₆H₃, C₆H₅	CH₃...π interactions	Less polar solvents, catalysis
(3-Fluoro-5-methylphenyl)(phenyl)methanamine	3-F,5-CH₃C₆H₃, C₆H₅	Mixed H-bonding/π-stacking	Organic electronics
(3,5-Bis(trifluoromethyl)phenyl)(phenyl)methanamine	3,5-(CF₃)₂C₆H₃, C₆H₅	Strong F...H–C and CF₃ steric effects	High-stability polymers
(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)(3,5-difluorophenyl)methanamine	Benzodioxepin, 3,5-F₂C₆H₃	Enhanced lipophilicity, H-bonding	CNS-targeting drugs
(3-Chlorophenyl)(3,4-difluorophenyl)methanamine	3-ClC₆H₄, 3,4-F₂C₆H₃	Halogen bonding, Cl/F synergism	Antimicrobial agents

Crystallographic and Packing Behavior

Evidence from terpyridine analogs () reveals that fluorine substituents significantly alter crystal packing:

• Fluorine vs. Methyl Groups : In (3,5-difluorophenyl) derivatives, F...H–C hydrogen bonding dominates, leading to layer-like packing. In contrast, methyl-substituted analogs (e.g., 3,5-dimethylphenyl) exhibit herringbone arrangements due to weaker CH₃...π interactions .
• Solubility Implications: The electron-withdrawing nature of fluorine enhances solubility in polar solvents compared to non-fluorinated analogs.

Comparative Reactivity

• Electrophilic Substitution : The electron-deficient 3,5-difluorophenyl ring directs further substitution to para positions, unlike electron-rich analogs (e.g., 3,5-dimethoxyphenyl).
• Coordination Chemistry : Fluorine’s electronegativity enhances metal-binding capabilities in ligands, as seen in terpyridine complexes ().